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Compound of Interest

Compound Name: 2,6-Dichlorobenzyl alcohol

Cat. No.: B098724 Get Quote

Essential Safety and Handling Guide for 2,6-
Dichlorobenzyl Alcohol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,6-Dichlorobenzyl alcohol in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Properties and Hazards
2,6-Dichlorobenzyl alcohol is a solid, combustible organic compound. While some safety data

sheets (SDS) classify it as not a hazardous substance, it is crucial to handle it with care due to

its chemical structure and the potential for irritation.
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Property Value

CAS Number 15258-73-8

Molecular Formula C₇H₆Cl₂O

Molecular Weight 177.03 g/mol [1][2]

Appearance Solid

Melting Point 96-98 °C[1]

Storage Class 11 - Combustible Solids[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is necessary to minimize exposure when

handling 2,6-Dichlorobenzyl alcohol. The following PPE is required:
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Protection Type Required Equipment Specifications & Remarks

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Must be worn at all times in the

laboratory. A face shield may

be required for splash hazards.

An emergency eyewash

station should be readily

accessible.[1][3]

Hand Protection Chemical-resistant gloves.

Nitrile or other impervious

gloves are recommended.

Inspect gloves before use and

change them immediately if

contaminated. For prolonged

contact, consider double

gloving.[3]

Skin and Body Protection Laboratory coat.

A standard, buttoned lab coat

should be worn to protect skin

and clothing.[3]

Respiratory Protection
Type N95 (US) respirator or

equivalent.

Recommended, especially

when handling the powder

outside of a certified chemical

fume hood to prevent

inhalation of dust.[1][4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step protocols is mandatory for all procedures involving 2,6-
Dichlorobenzyl alcohol.

Experimental Workflow Diagram
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Workflow for Handling 2,6-Dichlorobenzyl Alcohol
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Caption: A high-level overview of the handling workflow for 2,6-Dichlorobenzyl alcohol.

Preparation and Precautionary Measures
Area Preparation: Ensure the work area, preferably a certified chemical fume hood, is clean

and uncluttered.[5]
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Equipment: Have all necessary equipment (spatulas, weigh boats, glassware, etc.) and

materials (solvents, etc.) readily available.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and operational.[6]

PPE: Don all required personal protective equipment as outlined in the PPE table above.[3]

Weighing Protocol
Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize inhalation of the solid powder.

Use a clean, tared weigh boat or appropriate glassware.

Carefully transfer the desired amount of 2,6-Dichlorobenzyl alcohol using a clean spatula.

Avoid generating dust during transfer.[7]

Once the desired amount is weighed, securely close the primary container.

Dissolving Protocol
Place a stir bar in the receiving flask containing the appropriate solvent.

Slowly add the weighed 2,6-Dichlorobenzyl alcohol to the solvent while stirring to prevent

clumping.

If necessary, gently warm the solution to aid dissolution, keeping in mind the compound's

combustible nature.

Keep the container covered as much as possible during the process.

Transfer Protocol
When transferring the solution, use appropriate and clean glassware (e.g., pipettes,

graduated cylinders).

Perform transfers over a secondary containment tray to catch any potential spills.
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Avoid splashing by pouring slowly and carefully.

Spill and Disposal Plan
Immediate and appropriate action is critical in the event of a spill and for routine disposal.

Spill Cleanup Procedures
Evacuate: Alert personnel in the immediate area and, if necessary, evacuate the laboratory.

Ventilate: Ensure the area is well-ventilated.[8]

Contain: For small spills of the solid, sweep up the material, avoiding dust generation, and

place it in a labeled container for disposal.[4][7] For liquid spills, absorb with an inert, non-

combustible material like sand or vermiculite.[3]

Clean: Decontaminate the spill area with a suitable solvent or detergent and wipe clean.

PPE: Wear appropriate PPE throughout the cleanup process.[3]

Waste Disposal Plan
Waste Segregation: All solid waste contaminated with 2,6-Dichlorobenzyl alcohol (e.g.,

weigh boats, gloves, paper towels) and solutions should be disposed of in a designated,

labeled hazardous waste container for halogenated organic compounds.

Container Management: Do not mix with other waste streams.[5] Keep waste containers

tightly closed and store them in a designated, well-ventilated area away from incompatible

materials.

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations.[9] Handle uncleaned empty containers as you would the product itself.[5]

Decontamination Procedures
Work Surfaces: Thoroughly clean all work surfaces with a suitable solvent or detergent after

handling is complete.
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Equipment: Decontaminate all glassware and equipment by rinsing with an appropriate

solvent, and collect the rinsate as hazardous waste.

Personal Decontamination: Wash hands and any exposed skin thoroughly with soap and

water after removing gloves.[3] Contaminated clothing should be removed and laundered

separately before reuse.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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